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Compound of Interest

Compound Name: 3-amino-N-ethylphthalimide

Cat. No.: B15211942 Get Quote

A Note on Isomer Specificity: This technical guide focuses on 4-amino-N-ethylphthalimide (CAS

Number: 55080-55-2). The requested compound, 3-amino-N-ethylphthalimide, is not readily

found in established chemical literature and databases. It is presumed that the more common

and well-documented 4-amino isomer is the intended subject of interest for research and

development professionals.

This document provides a comprehensive overview of 4-amino-N-ethylphthalimide, including its

chemical structure, physicochemical properties, synthesis protocols, and known applications.

The information is tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
4-amino-N-ethylphthalimide is an aromatic imide featuring a primary amine group on the

phthaloyl ring and an ethyl substituent on the imide nitrogen.

Chemical Structure:

CAS Number: 55080-55-2[1]

Synonyms: 5-Amino-2-ethylisoindoline-1,3-dione, 5-Amino-2-ethyl-isoindole-1,3-dione[1]

Physicochemical and Computed Properties
The key properties of 4-amino-N-ethylphthalimide are summarized in the table below, providing

essential data for experimental design and computational modeling.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.20 g/mol [1]

Melting Point 172 °C [1]

Density (Predicted) 1.335 ± 0.06 g/cm³ [1]

XLogP3 (Computed) 1.4 [1]

Topological Polar Surface Area

(TPSA)
63.4 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

Spectroscopic Data
While precise, experimentally verified spectra for 4-amino-N-ethylphthalimide are not readily

available in public literature, the expected characteristic signals based on its structure and data

from analogous compounds are described below. Spectroscopic analysis is crucial for structure

confirmation and purity assessment.[2][3]

3.1 Infrared (IR) Spectroscopy The IR spectrum of a cyclic imide like 4-amino-N-

ethylphthalimide is expected to show characteristic absorption bands for its functional groups.

[4]

N-H Stretching: The primary amine (NH₂) group will typically exhibit symmetric and

asymmetric stretching vibrations in the region of 3300-3500 cm⁻¹.

C-H Stretching: Aromatic C-H stretches are expected just above 3000 cm⁻¹, while aliphatic

C-H stretches from the ethyl group will appear just below 3000 cm⁻¹.[5]

C=O Stretching: Cyclic imides characteristically show two carbonyl stretching bands. These

are typically found between 1790-1735 cm⁻¹ and 1750-1680 cm⁻¹.[4]
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C=C Stretching: Aromatic ring C=C stretching vibrations usually occur in the 1400-1600 cm⁻¹

region.[5]

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum would provide distinct signals for the ethyl protons (a

quartet for the -CH₂- group and a triplet for the -CH₃ group) and signals in the aromatic

region for the protons on the phthalimide ring. The chemical shifts of the aromatic protons

would be influenced by the electron-donating amino group. The amine protons would likely

appear as a broad singlet.

¹³C NMR: The carbon NMR spectrum would show signals for the two carbonyl carbons, the

aromatic carbons (with shifts influenced by the amino substituent), and the two distinct

carbons of the ethyl group.[6]

3.3 Mass Spectrometry (MS) In a mass spectrum obtained by electron ionization (EI), the

molecular ion peak [M]⁺ would be expected at m/z = 190. Subsequent fragmentation patterns

would likely involve the loss of the ethyl group and other characteristic cleavages of the

phthalimide ring.

Experimental Protocols: Synthesis
Two primary methods for the synthesis of 4-amino-N-ethylphthalimide involve the reduction of a

nitro-substituted precursor, 2-Ethyl-5-nitro-isoindole-1,3-dione.

Method 1: Reduction with Tin(II) Chloride

This method employs stannous chloride as a reducing agent in an acidic medium.

Reaction:

N-Ethyl-4-nitrophthalimide is stirred into a solution of stannous chloride dihydrate

(SnCl₂·2H₂O) in a mixture of concentrated hydrochloric acid (HCl) and water.

Procedure:

Prepare a solution of stannous chloride dihydrate (100 g) in 37% hydrochloric acid (100

ml) and water (100 ml).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.mdpi.com/2673-401X/3/1/3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add N-Ethyl-4-nitrophthalimide (22 g) to the solution and stir.

After stirring for 2.5 hours, collect the precipitate by pouring the reaction mixture onto ice.

Filter the precipitate and wash with cold water until the filtrate is free from acid.

Purify the crude product by recrystallization from toluene.

Yield: Approximately 92%.[7]

Method 2: Catalytic Hydrogenation

This protocol uses catalytic hydrogenation under pressure, a common industrial method for

nitro group reduction.

Reaction:

N-Ethyl-4-nitrophthalimide is hydrogenated in the presence of a Raney nickel catalyst.

Procedure:

Combine N-Ethyl-4-nitrophthalimide (28.0 g), ethanol (400 ml), and Raney nickel catalyst

(10 g) in a suitable high-pressure reactor.

Heat the mixture to 100°C under a hydrogen pressure of 1500 psi.

After the reaction is complete, cool the mixture and filter to remove the Raney nickel

catalyst.

Concentrate the filtrate to yield the product.

Recrystallize the product from a methanol-water mixture.

Reported Melting Point: 169°-171°C.

Logical Workflow and Visualization
The synthesis of 4-amino-N-ethylphthalimide from its nitro precursor is a foundational process.

The following diagram illustrates the logical workflow for the tin(II) chloride reduction method,
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which is highly effective at the lab scale.

Workflow for the Synthesis of 4-amino-N-ethylphthalimide

Reactants & Reagents

Reaction & Workup

Purification

Final Product

N-Ethyl-4-nitrophthalimide

Stir reaction mixture
for 2.5 hours

Add to solution

SnCl2·2H2O in HCl/H2O

Precipitate product
by pouring onto ice

Filter and wash with
cold water until neutral

Recrystallize from Toluene

Crude Product

4-amino-N-ethylphthalimide
(Yield: ~92%)

Click to download full resolution via product page

Caption: Synthesis workflow via tin(II) chloride reduction.
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Applications and Biological Relevance
Phthalimide derivatives are a significant class of compounds in medicinal chemistry and

materials science, known for a wide range of biological activities including anti-inflammatory,

antimicrobial, and anticonvulsant properties.[8][9]

4-amino-N-ethylphthalimide serves as a key chemical intermediate. Its applications include:

Pharmaceutical Intermediates: It is a building block in the synthesis of more complex active

pharmaceutical ingredients (APIs). The primary amine group offers a reactive site for further

chemical modifications.

Dye Industry: The chromophoric nature of the aminophthalimide core makes it a precursor

for various dyes.

Agricultural Chemicals: It is used as an intermediate in the production of certain

agrochemicals.

While specific signaling pathways involving 4-amino-N-ethylphthalimide are not extensively

documented, its structural similarity to other biologically active phthalimides suggests potential

for interaction with various biological targets. Further research is needed to elucidate its

specific mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. spectrabase.com [spectrabase.com]

3. researchgate.net [researchgate.net]

4. spectroscopyonline.com [spectroscopyonline.com]

5. uanlch.vscht.cz [uanlch.vscht.cz]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sphinxsai.com/2015/ch_vol8_no4/2/(1817-1825)V8N4.pdf
https://www.researchgate.net/publication/283677350_Synthesis_of_some_N-phthalimide_amino_acids_derivatives_and_evaluation_their_biological_activity
https://www.benchchem.com/product/b15211942?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pd180630121746-4-amino-n-ethylphthalimide.html
https://spectrabase.com/compound/5FUfu4WurG
https://www.researchgate.net/publication/49726138_4-Amino-phthalimide
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-viii-imides
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid
Derivatives and Peptide Derivatives in Solutions [mdpi.com]

7. 4-AMino-N-ethylphthaliMide synthesis - chemicalbook [chemicalbook.com]

8. sphinxsai.com [sphinxsai.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-amino-N-
ethylphthalimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15211942#3-amino-n-ethylphthalimide-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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